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Compound of Interest

Compound Name: Cesium-134

Cat. No.: B078059

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials like Cesium-134 are paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure compliance and laboratory safety.

Cesium-134 (Cs-134) is a radioactive isotope with a half-life of approximately 2.065 years. It
decays by emitting beta particles and gamma radiation, necessitating specific handling and
disposal procedures to protect personnel and the environment. Due to its half-life exceeding
the typical 120-day limit for decay-in-storage, Cesium-134 waste cannot be held for decay and
must be disposed of through a licensed radioactive waste broker.

Immediate Safety Precautions

When handling Cesium-134, the principles of ALARA (As Low As Reasonably Achievable)
must be strictly followed to minimize radiation exposure. This involves optimizing time,
distance, and shielding.

» Time: Minimize the duration of handling radioactive materials. Plan procedures to be
efficient.

o Distance: Maximize the distance from the radioactive source. Use tongs or other remote
handling tools.
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» Shielding: Use appropriate shielding to reduce exposure. Lead is the most effective and
common shielding material for the gamma radiation emitted by Cesium-134.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Cesium-134. This includes:
o Alab coat

o Safety glasses

o Disposable gloves (double-gloving is recommended)

Always work in a designated radioactive materials area over absorbent paper to contain any
potential spills. A calibrated radiation survey meter should be readily available to monitor for
contamination.

Waste Classification and Characterization

All radioactive waste must be classified according to the U.S. Nuclear Regulatory Commission
(NRC) regulations outlined in 10 CFR 61.55.[3][4][5] This classification is based on the
concentration of specific radionuclides and determines the disposal requirements. Cesium-134
is classified as a short-lived radionuclide. The waste will be categorized as Class A, B, or C
Low-Level Waste (LLW) based on its concentration in curies per cubic meter (Ci/m3).

Radionuclide Class A (Ci/m?) Class B (Cilm?) Class C (Cilm?)

Cesium-134 <1 1-44 44 - 4600

Data sourced from 10 CFR 61.55.

Step-by-Step Disposal Procedures

The proper segregation, packaging, and labeling of Cesium-134 waste are critical for safe
handling and disposal.

Waste Segregation

From the point of generation, segregate Cesium-134 waste from other radioactive and non-
radioactive waste streams. Further segregate the waste by its physical form:
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Dry Solid Waste: Includes contaminated gloves, absorbent paper, plasticware, etc.
Liquid Waste: Aqueous solutions containing Cesium-134.

Sharps Waste: Contaminated needles, syringes, Pasteur pipettes, and other items that can
puncture a waste bag.

Packaging and Labeling

1.

Dry Solid Waste:
Place in a designated, durable, and leak-proof container lined with a plastic bag.

The container must be clearly labeled with "Caution, Radioactive Material" and the universal
radiation symbol (trefoil).

Once the bag is full, seal it with tape.

. Liquid Waste:

Collect in a clearly labeled, leak-proof, and chemically compatible container (e.g., a plastic
carboy).

Do not fill the container to more than 80% of its capacity to allow for expansion and prevent
spills.

Ensure the cap is securely tightened.

The container must be stored in secondary containment (e.g., a spill tray) to prevent the
spread of contamination in case of a leak.

. Sharps Waste:

Place directly into a designated, puncture-resistant sharps container.
The container must be labeled with "Caution, Radioactive Material” and the trefoil symbol.

Do not overfill the sharps container. Seal it when it is three-quarters full.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b078059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

4. Radioactive Waste Tag: Each waste container must have a completed radioactive waste tag
securely attached. The tag must include the following information:

Principal Investigator/Authorized User

e Building and Room Number

» Date the waste was first added to the container

o Radionuclide(s) present (i.e., Cesium-134)

» Estimated activity of each radionuclide in millicuries (mCi) or microcuries (UCi)
e Physical form (solid, liquid, sharps)

o Chemical composition (for liquid waste)

» Signature of the person generating the waste

Temporary Storage and Pickup

» Store all packaged and labeled Cesium-134 waste in a designated and shielded area within
the laboratory.

e The storage area should be secure to prevent unauthorized access.

« Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety Officer
(RSO) to schedule a waste pickup.

» Do not move radioactive waste outside of your authorized laboratory space.

Record Keeping and Manifesting

Accurate and thorough record-keeping is a legal requirement and essential for a compliant
radiation safety program. Maintain a logbook for your Cesium-134 inventory, tracking its
receipt, use, and disposal.

When the waste is collected, a hazardous waste manifest will be completed. This is a multi-part
form that tracks the waste from your laboratory (the generator) to the final disposal facility. You
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will be required to sign the manifest, certifying that the waste has been properly characterized,
classified, packaged, and labeled according to all applicable regulations. Retain a copy of the
manifest for your records for at least three years.

Experimental Protocols: Shielding for Cesium-134

Given that Cesium-134 is a gamma emitter, appropriate shielding is crucial. The following table
provides guidance on the required thickness of lead to reduce the radiation dose rate from a 1
mCi point source of Cesium-134 to an acceptable level (e.g., < 2 mR/hr at 30 cm).

. Unshielded Dose Rate Required Lead Shielding
Distance from Source .
(mR/hr) Thickness (approx.)
30 cm ~10 0.5cm (0.2in)
1 meter ~0.9 0.25cm (0.1 in)

These are approximate values and should be confirmed with a radiation survey meter. The
required shielding will vary based on the activity of the source and the desired dose rate.

Disposal Workflow Diagram
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Cesium-134 Disposal Workflow

Waste Generation
(Solid, Liquid, Sharps)

Segregate Waste by Form

Package in Appropriate Container

Complete Radioactive Waste Tag

Temporarily Store in Shielded Area

Request Waste Pickup from EHS/RSO

EHS/RSO Collection and Manifesting

Transport to Licensed Disposal Facility Maintain Disposal Records

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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